Cas no 1909316-44-4 (2-(pyridin-3-yl)oxan-4-yl methanesulfonate)

2-(Pyridin-3-yl)oxan-4-yl methanesulfonate is a versatile sulfonate ester compound featuring a pyridine-substituted tetrahydropyran scaffold. Its key advantages include a stable yet reactive methanesulfonate (mesylate) leaving group, enabling efficient nucleophilic substitution reactions in synthetic chemistry. The pyridine moiety enhances solubility in polar solvents and may facilitate coordination in metal-catalyzed transformations. The tetrahydropyran ring provides conformational rigidity, potentially improving selectivity in stereocontrolled syntheses. This compound is particularly valuable as an intermediate in pharmaceutical and agrochemical research, where its balanced reactivity and structural features support the development of complex heterocyclic systems. Proper handling under anhydrous conditions is recommended due to the moisture-sensitive nature of the mesylate group.
2-(pyridin-3-yl)oxan-4-yl methanesulfonate structure
1909316-44-4 structure
Product Name:2-(pyridin-3-yl)oxan-4-yl methanesulfonate
CAS No:1909316-44-4
MF:
MW:
MDL:MFCD29054921
CID:4628881
PubChem ID:121553072
Update Time:2025-10-05

2-(pyridin-3-yl)oxan-4-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 2-(pyridin-3-yl)oxan-4-yl methanesulfonate
    • MDL: MFCD29054921

2-(pyridin-3-yl)oxan-4-yl methanesulfonate Pricemore >>

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Additional information on 2-(pyridin-3-yl)oxan-4-yl methanesulfonate

Recent Advances in the Study of 2-(Pyridin-3-yl)oxan-4-yl Methanesulfonate (CAS: 1909316-44-4)

In recent years, the compound 2-(pyridin-3-yl)oxan-4-yl methanesulfonate (CAS: 1909316-44-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a pyridine ring and a methanesulfonate group, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(pyridin-3-yl)oxan-4-yl methanesulfonate, highlighting its efficient production through a multi-step process involving key intermediates. The research emphasized the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for subsequent pharmacological evaluations. The study also reported on the compound's stability under various physiological conditions, providing valuable insights for its potential use in vivo.

Further investigations into the biological activity of 2-(pyridin-3-yl)oxan-4-yl methanesulfonate have revealed its interaction with specific protein targets involved in inflammatory pathways. In a preclinical model, the compound demonstrated significant anti-inflammatory effects, reducing cytokine production and mitigating tissue damage. These findings suggest its potential as a novel therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's role in cancer research. Preliminary data from a collaborative study between academic and industry researchers indicated that 2-(pyridin-3-yl)oxan-4-yl methanesulfonate exhibits selective cytotoxicity against certain cancer cell lines, particularly those with mutations in key signaling pathways. The study proposed that the compound's mechanism of action involves the inhibition of specific kinases, making it a candidate for targeted cancer therapy. However, further validation in animal models is required to confirm these observations.

In addition to its therapeutic potential, recent advancements in analytical techniques have enabled more detailed characterization of 2-(pyridin-3-yl)oxan-4-yl methanesulfonate. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its structural properties and confirm its identity. These techniques are essential for ensuring the quality and consistency of the compound in both research and potential clinical applications.

Despite the promising findings, challenges remain in the development of 2-(pyridin-3-yl)oxan-4-yl methanesulfonate as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring various formulation strategies, including prodrug approaches and nanoparticle delivery systems, to enhance the compound's pharmacokinetic profile.

In conclusion, the latest research on 2-(pyridin-3-yl)oxan-4-yl methanesulfonate (CAS: 1909316-44-4) underscores its potential as a versatile molecule in chemical biology and pharmaceutical development. Its unique structural features and promising biological activities make it a compelling subject for further investigation. As research progresses, this compound may pave the way for new therapeutic options in inflammation and oncology, provided that the current challenges are effectively addressed.

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